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An In-depth Technical Guide to the Physicochemical Properties of 2-Cyclooctyl-ethylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the core physicochemical properties

of 2-Cyclooctyl-ethylamine (CAS No: 4744-94-9). As a primary amine featuring a bulky

cyclooctyl moiety, this compound presents a unique structural profile that dictates its chemical

behavior, solubility, and potential biological activity. This document moves beyond a simple

recitation of data points, offering instead a Senior Application Scientist’s perspective on the

causality behind its properties and the experimental rationale for their determination. We will

delve into its molecular structure, key physicochemical parameters, detailed, field-proven

experimental protocols for their validation, and the implications of these properties for research

and development. The guide is structured to provide both quick-reference data in tabular format

and in-depth procedural logic, ensuring a self-validating and authoritative resource for

professionals in the chemical and pharmaceutical sciences.
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Introduction: The Significance of a Unique Structure
2-Cyclooctyl-ethylamine is an organic compound that merges a flexible, lipophilic eight-

membered carbocycle with a polar primary amine functional group.[1] This structural

combination is of significant interest in medicinal chemistry and material science. The

cyclooctyl group imparts a distinct steric and conformational profile, while the ethylamine tail

provides a reactive site for further chemical modification and a locus for fundamental acid-base

interactions.[1]

In drug development, understanding the physicochemical properties of such a molecule is not

merely an academic exercise; it is a critical prerequisite for predicting its behavior. Properties

such as basicity (pKa), lipophilicity (LogP), and solubility directly influence a compound's

absorption, distribution, metabolism, and excretion (ADME) profile. For instance, the amine's

pKa will determine its charge state at physiological pH, governing its interaction with biological

targets and its ability to cross cell membranes. Therefore, a thorough characterization is the

foundational step in any rational drug design or chemical application endeavor. This guide

serves as a detailed roadmap for that characterization.

Molecular Identity and Structure
Accurate identification is the cornerstone of chemical research. 2-Cyclooctyl-ethylamine is

cataloged under the CAS Number 4744-94-9.[1][2][3] Its molecular formula is C₁₀H₂₁N,

corresponding to a molecular weight of 155.28 g/mol .[1][4][5]

The structure consists of a cyclooctane ring linked to an ethylamine chain at the 2-position.

This is represented by various chemical notation systems, which are essential for database

searches and computational modeling.

Caption: 2D representation of 2-Cyclooctyl-ethylamine.

Table 1: Chemical Identifiers for 2-Cyclooctyl-ethylamine
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Identifier Value Source(s)

CAS Number 4744-94-9 [1][2][3][5]

IUPAC Name 2-cyclooctylethanamine [1][5]

Molecular Formula C₁₀H₂₁N [1][4][5]

Molecular Weight 155.28 g/mol [1][4][5]

Canonical SMILES C1CCCC(CCC1)CCN [1][5]

InChI

InChI=1S/C10H21N/c11-9-8-

10-6-4-2-1-3-5-7-10/h10H,1-

9,11H2

[1][5]

InChI Key
CYLNFXZMOWHGFB-

UHFFFAOYSA-N
[1][5]

Core Physicochemical Properties
The interplay between the bulky, nonpolar cyclooctyl group and the polar amine head defines

the molecule's physical and chemical characteristics.

Summary of Physicochemical Data
The following table summarizes the available experimental and computationally predicted

physicochemical properties. It is crucial for researchers to distinguish between these data

types; predicted values offer a valuable starting point but must be confirmed experimentally for

mission-critical applications.

Table 2: Key Physicochemical Properties of 2-Cyclooctyl-ethylamine
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Property Value Data Type Source(s)

Physical Form Liquid (at room temp) Experimental [6][7]

Melting Point 16.8 °C Experimental [6]

Flash Point 106.85 °C Experimental [6]

Density 0.88 g/cm³ Experimental [6]

Water Solubility
189.84 mg/L to 3072.9

mg/L
Experimental [6]

XLogP3-AA 3.5 Predicted [5]

pKa
~10.5 - 10.8

(estimated)
Predicted [8]

Hydrogen Bond

Donors
1 Predicted [5]

Hydrogen Bond

Acceptors
1 Predicted [5]

Topological Polar

Surface Area (TPSA)
26 Å² Predicted [5]

Surface Tension 25-35 mN/m at 298 K Predicted [1]

Discussion of Key Parameters
Solubility: The wide range reported for water solubility (189.84 to 3072.9 mg/L) is noteworthy.

[6] This discrepancy can arise from differences in experimental conditions (e.g., temperature,

pH) or methodologies. The molecule's amphipathic nature—a large hydrophobic ring and a

hydrophilic amine group—results in limited aqueous solubility. At acidic pH, protonation of the

amine group to form the corresponding ammonium salt would drastically increase water

solubility, a common strategy used in drug formulation.

Lipophilicity (LogP): The predicted octanol-water partition coefficient (XLogP3-AA) of 3.5

indicates a high degree of lipophilicity.[5] This suggests the compound will readily partition
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into nonpolar environments, such as lipid bilayers, which has profound implications for its

pharmacokinetic profile, including membrane permeability and potential for bioaccumulation.

Basicity (pKa): While no experimental value was found, the pKa of a primary aliphatic amine

is typically in the range of 10.5 to 10.8.[8] This value is critical as it dictates the ionization

state of the molecule. At physiological pH (~7.4), the amine group will be almost exclusively

protonated (>99.9%), existing as a positively charged ammonium cation. This charge

significantly impacts solubility, receptor binding, and off-target interactions.

Surface Tension: Predictive data suggests a surface tension between 25-35 mN/m.[1] This

property is governed by the interplay of intermolecular hydrogen bonding from the amine

groups and van der Waals forces from the cyclooctyl rings.[1] At an air-water interface, the

hydrophobic cyclooctyl groups are expected to orient away from the bulk water phase.[1]

Experimental Determination of Physicochemical
Properties
Trustworthy data is built on robust and reproducible experimental design. The following section

outlines the standard workflows and specific protocols for characterizing a novel amine like 2-
Cyclooctyl-ethylamine.

Integrated Characterization Workflow
The logical flow for characterization begins with confirming identity and purity, followed by the

determination of key physical and chemical constants.
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Caption: Experimental workflow for physicochemical characterization.

Protocol: Determination of pKa via Potentiometric
Titration
Causality: Potentiometric titration is the gold standard for pKa determination. It measures the

change in pH of a solution as a titrant of known concentration is added. The pKa corresponds

to the pH at which the amine is exactly 50% protonated and 50% in its free base form. This

inflection point provides a highly accurate measure of the compound's basicity.

Methodology:

Preparation: Accurately weigh ~10-20 mg of 2-Cyclooctyl-ethylamine and dissolve it in a

known volume (e.g., 50 mL) of a suitable co-solvent system (e.g., 20% Methanol/Water) to

ensure solubility of both the free base and its salt form.
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Instrumentation: Calibrate a pH meter with at least two standard buffer solutions (e.g., pH

4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).

Titration: Place the solution in a jacketed beaker to maintain constant temperature. Begin

stirring and record the initial pH. Add standardized hydrochloric acid (e.g., 0.1 M HCl) in

small, precise increments (e.g., 0.05 mL).

Data Acquisition: Record the pH after each addition of titrant, allowing the reading to

stabilize. Continue the titration well past the equivalence point.

Analysis: Plot the pH (y-axis) versus the volume of HCl added (x-axis). The pKa is

determined from the pH value at the half-equivalence point. Alternatively, a first-derivative

plot (ΔpH/ΔV vs. V) can be used to precisely locate the equivalence point.

Protocol: Determination of LogP via Shake-Flask Method
(OECD 107)
Causality: This method directly measures the partitioning of a compound between two

immiscible liquid phases, n-octanol and water, which serve as surrogates for biological lipids

and aqueous physiological fluids, respectively. It is a direct, albeit labor-intensive, measure of

lipophilicity.

Methodology:

Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by shaking

them together for 24 hours, then allowing the layers to separate. Use the corresponding

buffer (e.g., phosphate buffer, pH 7.4) for the aqueous phase to ensure the amine is in a

defined ionization state.

Sample Preparation: Prepare a stock solution of 2-Cyclooctyl-ethylamine in n-octanol at a

concentration that is detectable in both phases (e.g., 1 mg/mL).

Partitioning: In a separatory funnel or centrifuge tube, combine a precise volume of the n-

octanol stock solution with a precise volume of the pre-saturated aqueous buffer (e.g., 10 mL

of each).
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Equilibration: Shake the vessel vigorously for a set period (e.g., 30 minutes) at a constant

temperature. Ensure the system is not forming an emulsion. Centrifugation is required to fully

separate the phases if an emulsion persists.

Analysis: Carefully separate the two phases. Determine the concentration of the analyte in

each phase using a suitable analytical technique, such as Gas Chromatography (GC) or

High-Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase

to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value: LogP

= log₁₀([Analyte]octanol / [Analyte]aqueous).

Chemical Reactivity and Stability
As a primary amine, 2-Cyclooctyl-ethylamine exhibits characteristic nucleophilic behavior.[1]

It readily reacts with electrophiles. A common reaction is nucleophilic acyl substitution with acyl

chlorides or anhydrides to form stable N-substituted amides.[1]

Stability and Storage:

Air Sensitivity: Like many primary amines, it can react with atmospheric carbon dioxide to

form the corresponding carbamate salt.

Storage: It should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly

sealed container. To prevent degradation, storage in a cool, dark place is recommended.

Known Applications in Research
The unique properties of 2-Cyclooctyl-ethylamine have led to its use in specialized research

areas:

Neurochemistry: It has been utilized in studies to investigate its effect on neurotransmitter

levels, specifically demonstrating an ability to decrease epinephrine concentrations in the

hypothalamus and brainstem regions in a dose-dependent manner.[1]

Photocatalysis: The compound serves as a reagent or substrate in photocatalysis, a field that

uses light to drive chemical reactions.[1]
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Conclusion
2-Cyclooctyl-ethylamine is a molecule whose physicochemical profile is dominated by the

balance between its large, nonpolar cyclooctyl ring and its basic ethylamine functional group.

This results in high lipophilicity, limited but pH-dependent aqueous solubility, and a predictable

basicity. The experimental protocols detailed herein provide a robust framework for the

empirical validation of its properties, a critical step for its reliable application in drug discovery,

chemical synthesis, and material science. A thorough understanding and experimental

confirmation of these core parameters are indispensable for any scientist seeking to leverage

the unique chemical architecture of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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